molecular formula C10H21NO2 B6193084 1-(3,3-dimethoxy-2,2-dimethylpropyl)azetidine CAS No. 2694728-95-3

1-(3,3-dimethoxy-2,2-dimethylpropyl)azetidine

Cat. No.: B6193084
CAS No.: 2694728-95-3
M. Wt: 187.3
InChI Key:
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Description

1-(3,3-dimethoxy-2,2-dimethylpropyl)azetidine is a useful research compound. Its molecular formula is C10H21NO2 and its molecular weight is 187.3. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis of 1-(3,3-dimethoxy-2,2-dimethylpropyl)azetidine can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "3,3-dimethoxy-2,2-dimethylpropanal", "ethylamine", "sodium borohydride", "acetic acid", "1,2-dibromoethane", "sodium hydroxide", "tetrahydrofuran", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "chloroacetyl chloride", "triethylamine", "azetidine" ], "Reaction": [ "Step 1: 3,3-dimethoxy-2,2-dimethylpropanal is reacted with ethylamine in the presence of sodium borohydride to form 1-(3,3-dimethoxy-2,2-dimethylpropyl)azetidine.", "Step 2: The resulting product is then treated with acetic acid and 1,2-dibromoethane to form a dibromo derivative.", "Step 3: The dibromo derivative is then reacted with sodium hydroxide in tetrahydrofuran to form the corresponding diol.", "Step 4: The diol is then treated with hydrochloric acid to form the corresponding hydrochloride salt.", "Step 5: The hydrochloride salt is then treated with sodium bicarbonate to form the free base.", "Step 6: The free base is then extracted with chloroacetyl chloride and triethylamine to form the corresponding chloroacetamide.", "Step 7: The chloroacetamide is then reacted with azetidine in the presence of sodium hydroxide to form 1-(3,3-dimethoxy-2,2-dimethylpropyl)azetidine." ] }

CAS No.

2694728-95-3

Molecular Formula

C10H21NO2

Molecular Weight

187.3

Purity

95

Origin of Product

United States

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